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Compound of Interest

Compound Name: Niobium fluoride

cat. No.: B12642470

An In-depth Technical Guide to Niobium(V) Fluoride (NbFs) for Researchers and Drug
Development Professionals

Niobium(V) fluoride, also known as niobium pentafluoride (NbFs), is an inorganic compound
with the formula NbFs.[1] It is a versatile and highly reactive material, recognized for its role as
a powerful Lewis acid and its applications in catalysis, materials science, and chemical
synthesis.[2][3] This document provides a comprehensive overview of the physical and
chemical properties of NbFs, detailed experimental protocols for its synthesis, and
visualizations of its structure and key reactions.

Physical Properties

NbFs is a colorless, white, or light beige hygroscopic solid that exists as monoclinic crystals.[1]
[4][5][6][7] It is moisture-sensitive and will react with water.[8][9] The physical properties of
Niobium(V) Fluoride are summarized in the table below.

Table 1: Physical Properties of Niobium(V) Fluoride
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Property Value References

Colorless, white to off-white, or

Appearance light beige hygroscopic [1112]15]16]
powder/crystals.

Molecular Formula NbFs [2]

Molar Mass 187.9 g/mol [2][41[5]

Melting Point 72-73 °C (345-346 K) [1][3]

79.5 °C (352.6 K) [4]

Boiling Point 220 °C (493 K) [21[71[8]

236 °C (509 K) [113](6]

Density 3.293 g/cm3 [1][3][6]

3.92 g/cm?3 [718]

- Reacts with water, alcohol, and
Solubility _ _ [1][6][8]
caustic solutions.

Soluble in acetic acid. [4]

Slightly soluble in chloroform,
carbon disulfide (CS2), and [1][617]
sulfuric acid.

Crystal Structure

In the solid state, Niobium(V) fluoride adopts a tetrameric structure, with the formula [NbFs]a.[1]
[10] This structure consists of four NbFe octahedra that share corners.[1][10] X-ray
crystallography reveals that the four niobium atoms are arranged in a flat, nearly square plane,
distorted into a diamond shape.[11][12] Each niobium atom is coordinated to six fluorine atoms:
four bridging fluorine atoms and two terminal fluorine atoms.[11][12]

Caption: Simplified 2D representation of the [NbFs]4 tetrameric structure.

Chemical Properties and Reactivity
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Niobium(V) fluoride is a highly reactive compound characterized by its strong Lewis acidity.
This property is the foundation for its utility in catalysis and chemical synthesis.

Reactivity with Water and HF

NDbFs is hygroscopic and hydrolyzes in water to form hydrofluoric acid and fluoroniobic acid
(H2NbOFs).[6][7][13] It reacts with hydrogen fluoride (HF) to produce H2NbF7, which is
classified as a superacid.[1] In hydrofluoric acid solutions, NbFs can convert to [NbF7]2~ and
[NbFsOJ?~ ions.[1]

Superacid Formation
HF
Hydrolysis
H20

Click to download full resolution via product page

Caption: Key aqueous reactions of Niobium(V) Fluoride.

Lewis Acidity and Catalytic Activity

NbFs is a potent Lewis acid, readily accepting electron pairs from Lewis bases.[6][8] This
characteristic makes it an effective catalyst in a variety of organic reactions. For instance, it
catalyzes the cyanosilylation of aldehydes, a process for forming cyanohydrins, with high
efficiency under solvent-free conditions.[14][15][16] Studies have shown that as little as 0.5
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mol% of NbFs can facilitate the reaction at room temperature in under 10 minutes, achieving

excellent yields.[14] Its Lewis acidity is comparable to other strong Lewis acids like PFs and

TiFa.[17]

Beyond cyanosilylation, NbFs and related niobium-based catalysts are used in the conversion

of biomass, such as the degradation of cellulose into lactic acid.[18] It also serves as a

fluorinating agent in organic synthesis and as a precursor for producing niobium oxides and

other niobium compounds used in electronics and superconductors.[2]

Table 2: Chemical Reactivity and Applications of NbFs

Property/Application Description References
) o Strong Lewis acid; forms
Lewis Acidity ) ) [61181[17]
complexes with Lewis bases.
) Reacts with water to form
Hydrolysis [61[71[13]
H2NbOFs and HF.
Reaction with HF Forms the superacid HzNbF-. [1]
Efficient catalyst for
] cyanosilylation of aldehydes,
Catalysis [2][14][16][18]

cellulose conversion, and other

organic reactions.

Material Synthesis

Precursor for niobium-based
ceramics, superconductors,
and thin films.

[2](3]

Fluorinating Agent

Used to introduce fluorine into

organic molecules.

[2]

Experimental Protocols
Synthesis of Niobium(V) Fluoride

A common and effective method for synthesizing high-purity NbFs is through the direct

fluorination of niobium metal.[7][11][12]
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Methodology: Direct Fluorination of Niobium Metal[11][12][19][20]

o Apparatus Setup: The reaction is conducted in a specialized apparatus, typically consisting
of a tube furnace, a reaction vessel (e.g., a corundum boat) to hold the niobium metal, and a
collection trap (e.g., a PFA U-trap) cooled to collect the sublimed product.[21] The entire
system must be thoroughly dried and passivated with a dilute fluorine gas mixture before
use.[12]

e Reactants:

o Niobium metal (sheets or powder).[19]

o Diluted elemental fluorine gas (e.g., a 20:80 mixture of F2 in Argon).[12]
e Procedure:

Place the niobium metal in the reaction vessel inside the tube furnace.

[¢]

o Evacuate the apparatus and purge with an inert gas.
o Introduce a stream of the dilute fluorine gas mixture into the system.
o Heat the furnace to a temperature between 200°C and 473 K (200°C).[7][11][12]

o NbFs forms as a vapor and sublimes. It is then collected as a colorless, crystalline solid in
the cooled PFA U-trap.[7][12]

o The reaction is typically complete within several hours, yielding a high-purity product.[12]
Alternative Synthesis Routes:

» Reaction of Niobium(V) chloride (NbCls) with elemental fluorine: 2NbCls + 5F2 — 2NbFs +
5CI2.[1][7]

e Reaction of NbCls with anhydrous hydrogen fluoride (HF).[11][12]
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Caption: Experimental workflow for the synthesis of NbFs via direct fluorination.

Characterization

The purity and structure of the synthesized NbFs can be confirmed using standard analytical
techniques:

» Powder X-Ray Diffraction (PXRD): To confirm the crystalline phase and purity of the bulk
material.[11][12]

e IR and Raman Spectroscopy: To verify the compound's identity and high purity.[11][12]

» Single-Crystal X-ray Analysis: To determine the precise crystal structure, including bond
lengths and angles.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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